Cas no 1803583-86-9 (Benzoic acid, 4-[(1-ethyl-2-propyn-1-yl)oxy]-, methyl ester)

• Product Name: Benzoic acid, 4-[(1-ethyl-2-propyn-1-yl)oxy]-, methyl ester
• CAS No: 1803583-86-9
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 5181844
• PubChem ID: 75525818
• Update Time: 2025-07-18

Benzoic acid, 4-[(1-ethyl-2-propyn-1-yl)oxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(1-ethyl-2-propyn-1-yl)oxy]-, methyl ester

• Inchi： 1S/C13H14O3/c1-4-11(5-2)16-12-8-6-10(7-9-12)13(14)15-3/h1,6-9,11H,5H2,2-3H3
• InChI Key： XYNPBQQUOQTIAI-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(OC(CC)C#C)C=C1

Additional information on Benzoic acid, 4-[(1-ethyl-2-propyn-1-yl)oxy]-, methyl ester

Exploring Benzoic acid, 4-[(1-ethyl-2-propyn-1-yl)oxy]-, methyl ester (CAS No. 1803583-86-9): Properties, Applications, and Innovations

In the realm of organic chemistry, Benzoic acid, 4-[(1-ethyl-2-propyn-1-yl)oxy]-, methyl ester (CAS No. 1803583-86-9) has garnered attention for its unique structural features and versatile applications. This compound, characterized by its esterified benzoic acid backbone and propargyl ether side chain, serves as a valuable intermediate in synthetic chemistry. Researchers and industries alike are exploring its potential in fragrance formulation, pharmaceutical intermediates, and specialty polymers. With the growing demand for bio-based chemicals and green synthesis, this compound aligns with modern trends toward sustainable innovation.

The molecular structure of Benzoic acid, 4-[(1-ethyl-2-propyn-1-yl)oxy]-, methyl ester combines aromaticity with alkyne functionality, offering reactivity hotspots for click chemistry and cross-coupling reactions. Its CAS No. 1803583-86-9 is frequently searched in academic databases, reflecting interest in its spectroscopic data (e.g., NMR, IR) and synthetic pathways. Recent studies highlight its role in designing UV-stabilizers for coatings and flavor enhancers, addressing consumer needs for durable materials and natural-tasting additives. As regulatory frameworks evolve, this compound’s low toxicity profile positions it favorably for cosmetic applications.

From an industrial perspective, scalability is a key focus. Manufacturers optimizing batch synthesis of CAS No. 1803583-86-9 report yields exceeding 80% under mild conditions, reducing energy consumption. The compound’s solubility in organic solvents (e.g., ethanol, acetone) facilitates its integration into formulation chemistry. Notably, patents describe its derivatization into photoactive compounds for electronics, tapping into the booming flexible display market. Environmental concerns drive inquiries into its biodegradability, with preliminary data suggesting moderate persistence in aqueous systems.

Innovations in catalytic hydrogenation have unlocked routes to saturated analogs of Benzoic acid, 4-[(1-ethyl-2-propyn-1-yl)oxy]-, methyl ester, expanding its utility in drug discovery. Computational modeling predicts strong binding affinity for certain enzyme targets, spurring preclinical studies. Meanwhile, the perfumery industry exploits its faint woody aroma, blending it into niche fragrances. SEO analytics reveal rising searches for "CAS 1803583-86-9 suppliers" and "methyl ester derivatives in agrochemicals," reflecting cross-sector demand.

Quality control remains paramount. Analytical methods like HPLC-MS ensure purity standards for CAS No. 1803583-86-9, critical for GMP compliance. The compound’s stability under accelerated aging tests makes it a candidate for polymer additives. As circular economy principles gain traction, researchers probe its recyclability in composite materials. Future directions may explore its electrochemical properties for energy storage, aligning with global carbon-neutrality goals.

In summary, Benzoic acid, 4-[(1-ethyl-2-propyn-1-yl)oxy]-, methyl ester (CAS No. 1803583-86-9) exemplifies the convergence of tradition and innovation. Its multifaceted applications—from fine chemicals to advanced materials—underscore its relevance in a resource-conscious era. Ongoing research will likely uncover new roles, solidifying its place in the chemical innovation landscape.